Cas no 4298-85-5 (Acetic acid, (8-quinolinyloxy)-, butyl ester)

• Product name: Acetic acid, (8-quinolinyloxy)-, butyl ester
• CAS No: 4298-85-5
• MF: C₁₅H₁₇NO₃
• MW: 259.30038
• CID: 1515470
• PubChem ID: 54299409

Acetic acid, (8-quinolinyloxy)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (8-quinolinyloxy)-, butyl ester
• butyl 2-quinolin-8-yloxyacetate
• DTXSID10710421
• Butyl [(quinolin-8-yl)oxy]acetate
• acetic acid,(8-quinolinyloxy)-,butyl ester
• SCHEMBL9830090
• AKOS005943398
• 4298-85-5

• Inchi： InChI=1S/C15H17NO3/c1-2-3-10-18-14(17)11-19-13-8-4-6-12-7-5-9-16-15(12)13/h4-9H,2-3,10-11H2,1H3
• InChI Key： SDDJQTFBVACQMN-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)COC1=CC=CC2=C1N=CC=C2

Computed Properties

• Exact Mass: 259.12091
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 48.42